Cas no 2228903-53-3 (2-(2-azidoethyl)quinoline)

• Product Name: 2-(2-azidoethyl)quinoline
• CAS No: 2228903-53-3
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 5877769
• PubChem ID: 150079715
• Update Time: 2025-06-10

2-(2-azidoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)quinoline
• EN300-1810336
• 2228903-53-3

• Inchi： 1S/C11H10N4/c12-15-13-8-7-10-6-5-9-3-1-2-4-11(9)14-10/h1-6H,7-8H2
• InChI Key： DQZZHOLIRZHOIW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.2Ų

Additional information on 2-(2-azidoethyl)quinoline

Recent Advances in the Application of 2-(2-azidoethyl)quinoline (CAS: 2228903-53-3) in Chemical Biology and Drug Discovery

2-(2-azidoethyl)quinoline (CAS: 2228903-53-3) has emerged as a versatile chemical scaffold in recent years, particularly in the fields of chemical biology and drug discovery. This compound, characterized by its quinoline core and azidoethyl functional group, has shown significant potential in various applications, including bioorthogonal chemistry, targeted drug delivery, and fluorescent labeling. Recent studies have highlighted its unique properties, such as its ability to participate in click chemistry reactions and its favorable pharmacokinetic profile, making it an attractive candidate for further research and development.

One of the most notable applications of 2-(2-azidoethyl)quinoline is its role in bioorthogonal chemistry. The azido group in this compound can undergo strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, enabling selective labeling of biomolecules in complex biological systems. A 2023 study published in the Journal of Chemical Biology demonstrated the successful use of this compound for labeling cell surface proteins in live cells, showcasing its potential for real-time imaging and tracking of cellular processes. The study also reported minimal cytotoxicity, further supporting its suitability for in vivo applications.

In the realm of drug discovery, 2-(2-azidoethyl)quinoline has been explored as a building block for the synthesis of novel therapeutics. Researchers have leveraged its quinoline moiety, which is known for its broad pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. A recent publication in the European Journal of Medicinal Chemistry described the synthesis of a series of quinoline-based hybrids using 2-(2-azidoethyl)quinoline as a key intermediate. These hybrids exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the low micromolar range. The study also highlighted the compound's ability to enhance the solubility and bioavailability of the resulting hybrids.

Another exciting development is the use of 2-(2-azidoethyl)quinoline in targeted drug delivery systems. By conjugating this compound to nanoparticles or antibodies, researchers have achieved site-specific delivery of therapeutic agents. A 2024 study in ACS Nano reported the development of a nanocarrier system functionalized with 2-(2-azidoethyl)quinoline, which demonstrated enhanced tumor accumulation and reduced off-target effects in a mouse model of breast cancer. The study attributed these improvements to the compound's ability to facilitate efficient conjugation and its favorable interaction with biological membranes.

Despite these promising advancements, challenges remain in the widespread adoption of 2-(2-azidoethyl)quinoline. Issues such as scalability of synthesis, stability under physiological conditions, and potential immunogenicity need to be addressed. However, ongoing research efforts are focused on optimizing the compound's properties and expanding its applications. For instance, a recent preprint on ChemRxiv proposed a novel synthetic route that improves the yield and purity of 2-(2-azidoethyl)quinoline, paving the way for larger-scale production.

In conclusion, 2-(2-azidoethyl)quinoline (CAS: 2228903-53-3) represents a valuable tool in chemical biology and drug discovery, with diverse applications ranging from bioorthogonal labeling to therapeutic development. Its unique combination of chemical reactivity and pharmacological activity makes it a promising candidate for future research. As studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing biomedical science and technology.